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This technical guide provides a comprehensive overview of the spectroscopic factors for the

Oxygen-19 (¹⁹O) isotope, a subject of significant interest in nuclear structure physics. The

information is tailored for researchers, scientists, and professionals in related fields, offering

detailed experimental methodologies, tabulated quantitative data, and visualizations of key

processes.

Introduction to Spectroscopic Factors
In nuclear physics, the single-particle nature of nuclear states is a cornerstone of the nuclear

shell model. Spectroscopic factors (S) provide a quantitative measure of the overlap between

the actual wave function of a nuclear state and an idealized single-particle or single-hole wave

function relative to a core nucleus. For a single-nucleon transfer reaction, such as A(a,b)B,

where a nucleon is transferred to or from the target nucleus A, the experimental differential

cross-section, (dσ/dΩ)exp, is related to the theoretical prediction from a reaction model like the

Distorted Wave Born Approximation (DWBA) by the following expression:

(dσ/dΩ)exp = S × (dσ/dΩ)DWBA

A spectroscopic factor of unity implies that the state in the final nucleus B can be perfectly

described as a single nucleon coupled to the ground state of the target nucleus A. Deviations
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from unity indicate more complex configurations and correlations within the nuclear wave

function. The study of spectroscopic factors in isotopes like ¹⁹O, which has one neutron outside

a doubly magic ¹⁶O core plus two additional neutrons, provides a stringent test of nuclear shell

models and the effective interactions used.

Experimental Determination of Spectroscopic
Factors
The most common experimental technique for determining spectroscopic factors is the use of

direct single-nucleon transfer reactions. For ¹⁹O, the ¹⁸O(d,p)¹⁹O neutron stripping reaction has

been a primary tool.

Key Experiment: The ¹⁸O(d,p)¹⁹O Reaction
A seminal study of the ¹⁹O nucleus via the ¹⁸O(d,p)¹⁹O reaction provides a clear example of the

experimental protocol. The primary goal of such an experiment is to measure the angular

distribution of the outgoing protons at various angles for each excited state populated in ¹⁹O.

Experimental Protocol:

Beam Production and Acceleration: A beam of deuterons (d) is produced by an ion source

and accelerated to a specific energy, for example, 12 MeV, using a particle accelerator such

as a Tandem Van de Graaff accelerator.

Target Preparation: The deuteron beam is directed onto a target. A common target for this

reaction is a thin layer of tungstic oxide (WO₃) enriched in ¹⁸O, evaporated onto a thin carbon

backing. The target's thickness and composition are precisely measured.

Reaction and Particle Detection: When the deuteron beam strikes the ¹⁸O target, a neutron is

"stripped" from the deuteron and captured by the ¹⁸O nucleus, forming ¹⁹O in its ground or an

excited state. The remaining proton (p) is ejected. The energy and angle of these outgoing

protons are measured using silicon surface-barrier detectors placed at various angles

around the target chamber.

Data Acquisition: The signals from the detectors are processed through an electronics chain

and sorted by a data acquisition system to generate energy spectra of the detected protons
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for each detector angle. Peaks in these spectra correspond to the ground and excited states

of the ¹⁹O nucleus.

Data Analysis and DWBA: The experimental differential cross-section (dσ/dΩ)exp for each

state is extracted by integrating the counts in the corresponding peak at each angle. This

angular distribution is then compared to a theoretical calculation performed using the

Distorted Wave Born Approximation (DWBA). The DWBA calculation models the reaction

mechanism, and the spectroscopic factor (S) is the scaling factor required to match the

magnitude of the theoretical cross-section to the experimental data.
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Workflow for the ¹⁸O(d,p)¹⁹O transfer reaction experiment.
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Quantitative Data: Spectroscopic Factors for ¹⁹O
The following table summarizes the experimental spectroscopic factors for several low-lying

states in ¹⁹O, primarily from the ¹⁸O(d,p)¹⁹O reaction. These are compared with theoretical

values obtained from shell-model calculations. The shell model provides a theoretical

framework for calculating nuclear properties by considering the interactions of valence

nucleons outside a closed core.

Excitation
Energy (MeV)

Jπ
Transferred
Neutron (nlj)

Experimental
S (¹⁸O(d,p)¹⁹O)

Theoretical S
(Shell Model)

0.0 5/2⁺ 1d5/2 0.90 - 1.03 0.95

0.096 3/2⁺ 2s1/2 0.83 - 0.91 0.88

1.472 1/2⁺ 2s1/2 0.70 - 0.80 0.75

2.371 9/2⁺ 1d5/2 0.03 0.04

2.778 3/2⁺ 1d3/2 0.08 0.10

3.158 5/2⁻ 1f7/2 0.60 0.65

3.945 7/2⁻ 1f7/2 0.72 0.78

Note: The range in experimental values reflects uncertainties and variations from different

studies and analyses. Theoretical values are representative of typical shell-model calculations.

Theoretical Framework: The Nuclear Shell Model
Shell-model calculations are fundamental to the theoretical prediction of spectroscopic factors.

The process involves defining a model space and an effective interaction.

Logical Workflow for Shell-Model Calculation:

Define the Core: An inert core is chosen, which is typically a doubly magic nucleus. For ¹⁹O,

this is ¹⁶O. The core is assumed to be inactive.

Define the Valence Space: The orbitals available to the valence nucleons (outside the core)

are defined. For ¹⁹O, with 3 valence neutrons, the typical sd-shell model space includes the
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1d5/2, 2s1/2, and 1d3/2 orbitals.

Choose an Effective Interaction: A residual interaction that describes how the valence

nucleons interact with each other is selected. Examples include the Universal SD-shell

(USD) interactions.

Construct and Diagonalize the Hamiltonian: The Hamiltonian matrix is constructed within the

chosen basis of the valence space. Diagonalizing this matrix yields the energy eigenvalues

(excited state energies) and eigenvectors (wave functions) for the nucleus.

Calculate Spectroscopic Factors: The calculated wave functions for the initial nucleus (e.g.,

¹⁸O) and the final nucleus (e.g., ¹⁹O) are used to compute the spectroscopic factor for a

given single-particle transfer. This involves calculating the overlap integral between the

many-body wave functions.

Shell-Model Calculation Workflow

Define Inert Core
(e.g., ¹⁶O)

Construct Hamiltonian Matrix
for Valence Nucleons

Define Valence Space
(e.g., sd-shell: 1d₅/₂, 2s₁/₂, 1d₃/₂)

Choose Effective Interaction
(e.g., USD)

Diagonalize Hamiltonian

Obtain Eigenvalues (Energies)
& Eigenvectors (Wave Functions)

Calculate Overlap Integral
for Spectroscopic Factors (S)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1255936/docs?utm_src=pdf-body-img#spectroscopic-factors-of-oxygen-19-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255936?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical workflow for a nuclear shell-model calculation.

Conclusion
The spectroscopic factors of ¹⁹O provide a clear window into its nuclear structure. The strong

agreement between experimental values derived from transfer reactions like ¹⁸O(d,p)¹⁹O and

theoretical predictions from the shell model validates our understanding of nuclear structure in

this region of the nuclear chart. States with large spectroscopic factors, such as the ground

state (5/2⁺) and the first excited state (3/2⁺), are confirmed to be excellent examples of single-

particle states. Conversely, states with small spectroscopic factors indicate more complex

configurations, highlighting the importance of nucleon-nucleon correlations. These data are

crucial for refining the effective interactions used in nuclear models, which are essential for

predicting the properties of more exotic, undiscovered nuclei.

To cite this document: BenchChem. [Spectroscopic Factors of Oxygen-19: An In-depth
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1255936/docs#spectroscopic-factors-of-oxygen-19-
an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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